Cyproheptadine hydrochloride

Description

What is Cyproheptadine Hydrochloride?

Cyproheptadine hydrochloride is an antihistamine and antiserotonergic agent . It is the hydrochloride salt of cyproheptadine, a white to slightly yellowish crystalline solid with a molecular weight of 350.89 . It is soluble in water, freely soluble in methanol, sparingly soluble in ethanol, soluble in chloroform, and practically insoluble in ether . Chemically, it is the sesquihydrate of 4-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine hydrochloride, with the molecular formula $C_{21}H_{21}N\cdot HCl$
for the anhydrous salt .

Uses

Cyproheptadine hydrochloride is primarily used to treat allergy symptoms like sneezing, itching, watery eyes, and runny nose . It functions as a competitive antagonist of both serotonin and histamine receptors . Beyond its antihistaminic properties, cyproheptadine hydrochloride is also used to stimulate appetite and, off-label, to treat serotonin syndrome .

Mechanism of Action

Cyproheptadine hydrochloride exerts its effects by competing with free histamine and serotonin for binding to their respective receptors . Its appetite-stimulating effect is believed to be due to serotonin antagonism in the appetite center of the hypothalamus . Animal studies have demonstrated its effectiveness as both a serotonin and histamine antagonist .

Research Findings on Weight Gain

Clinical trials have investigated the effect of cyproheptadine hydrochloride on weight gain, particularly in underweight children with anorexia. A study involving 136 children aged 2–10 years found that those treated with cyproheptadine hydrochloride (0.1 mg/kg/dose three times daily for 8 weeks) experienced a significantly greater average weight gain compared to a placebo group (0.60 kg vs. 0.11 kg, respectively) . Anorexia improved in 100% of the cyproheptadine-treated children, compared to 52.7% in the placebo group .

Another study evaluated weight gain after 12 weeks of cyproheptadine hydrochloride administration and did not record any side effects . Cyproheptadine hydrochloride has also been shown to be safer and more effective than megestrol acetate for weight gain in children with cachexia due to chemotherapy .

Side Effects

• CAS No.: 969-33-5
• Product Name: Cyproheptadine hydrochloride
• Molecular Formula: C21H22ClN
• Molecular Weight: 323.9 g/mol
• IUPAC Name: 1-methyl-4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)piperidine;hydrochloride
• Standard InChI: InChI=1S/C21H21N.ClH/c1-22-14-12-18(13-15-22)21-19-8-4-2-6-16(19)10-11-17-7-3-5-9-20(17)21;/h2-11H,12-15H2,1H3;1H
• Standard InChIKey: ZPMVNZLARAEGHB-UHFFFAOYSA-N
• SMILES: CN1CCC(=C2C3=CC=CC=C3C=CC4=CC=CC=C42)CC1.Cl
• Canonical SMILES: CN1CCC(=C2C3=CC=CC=C3C=CC4=CC=CC=C42)CC1.Cl
• Appearance: Powder
• Synonyms: Antergan; Cyproheptadine; Dihexazin; Periactin; Peritol; Viternum
• PubChem Compound: 13770
• Last Modified: Sep 12 2023